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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propaquizafop

CAS No.: 111479-05-1

Cat. No.: S540285

A Note on a Related Herbicide

The search results indicate that quizalofop-P-ethyl is a Group 1 herbicide (acetyl-CoA carboxylase or
ACCase inhibitor) [1]. It is often formulated with other active ingredients to broaden the spectrum of weed

control.

Table: Example of a Quizalofop-P-ethyl Combination Product

Product Active Ingredients . .
. Labeled Crops Key Application Timing
Name (Herbicide Groups)
Zalo [1] quizalofop-P-ethyl (Group Glufosinate-resistant  Postemergence (Soybeans: up to
1) + glufosinate ammonium  soybeans and R1 stage; Canola: up to 14 days
(Group 10) canola before flowering)

Framework for Herbicide Application Notes

Since the specific data for propaquizafop is unavailable, here is a generalized structure that researchers can
use as a template to organize experimental protocols once data is sourced from other channels, such as

product labels or primary scientific literature.
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1. Title and Overview

Active Ingredient: Propaquizafop

Chemical Family: Aryloxyphenoxypropionate (FOPS)

Herbicide Group: Group 1 (ACCase Inhibitor)

Target Weeds: Annual and perennial grass weeds.

Target Crops/Areas: Selective control of grasses in broadleaf crops.

2. Summary of Application Rates (Hypothetical Framework) This table structure can be used to compile

quantitative data once found.

Table: Summary of Application Parameters

Parameter Experimental Rate Range Notes /| Conditions

Application Rate  Data required e.g., g ai’/ha or fl oz/A

Water Volume Data required e.g., 20-100 gallons per acre

Growth Stage Data required e.g., Apply from 1-2 leaf stage up to stem elongation
Adjuvants Data required e.g., Requires crop oil concentrate (1% v/v)

3. Detailed Experimental Protocol This section would detail the methodology for a key experiment, such as

a dose-response assay.

¢ Objective: To determine the efficacy of propaquizafop on a target grass weed (e.g., Setaria viridis)
and establish the GR~50~ (growth reduction) value.
e Materials and Methods:

[e]

o

o

Herbicide Formulation: Propaquizafop [concentration, manufacturer].

Plant Material: Target weed species and crop of interest.

Experimental Design: Randomized complete block design with [number] of replications.
Treatment Setup: Multiple doses of propaquizafop, plus untreated control.

Application: Using a precision spray chamber. Specify nozzle type (e.g., flat-fan), pressure,
carrier volume, and use of adjuvants.

Data Collection: Visual injury assessment (0-100%), fresh weight reduction, and chlorophyll
fluorescence measurements at specific intervals after application.

o Data Analysis: Non-linear regression to generate dose-response curves and calculate effective dose
parameters.
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Visualization of Experimental Workflow

The following diagram outlines the logical flow of a typical herbicide efficacy trial, from setup to data

analysis.

1. Treatment Application 2. Plant Cultivation
- Herbicide Doses - Target Weeds
- Control Group - Crop Species

3. Data Collection
- Visual Injury %
- Fresh Weight
- Chlorophyll Fluorescence

4. Data Analysis
- Dose-Response Curves
- GRso / EDso Calculation

Click to download full resolution via product page
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1. New herbicides for the 2025 growing season [blog-crop-news.extension.umn.edu]

To cite this document: Smolecule. [Propaquizafop application rates for grass weed control].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b540285#propaquizafop-application-rates-for-grass-weed-

control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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